Cas no 186498-24-8 ((4-Butyrylphenyl)boronic acid)

• Product Name: (4-Butyrylphenyl)boronic acid
• CAS No: 186498-24-8
• MF: C₁₀H₁₃BO₃
• MW: 192.019423246384
• MDL: MFCD08701778
• CID: 828369
• Update Time: 2025-08-05

(4-Butyrylphenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (4-Butyrylphenyl)boronic acid
• 4-Butyrylphenylboronic acid
• (4-butanoylphenyl)boronic acid
• AKOS BRN-1184

• MDL： MFCD08701778
• Inchi： 1S/C10H13BO3/c1-2-3-10(12)8-4-6-9(7-5-8)11(13)14/h4-7,13-14H,2-3H2,1H3
• InChI Key： IGYWRXHZSLSNLZ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(B(O)O)=CC=1)CCC

Computed Properties

• Exact Mass: 192.09600
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 57.53000
• LogP: 0.34920